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Compound of Interest

Compound Name: (R)-thiomalic acid

Cat. No.: B1194794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-thiomalic acid, a crucial chiral
building block in various research and development applications. This document outlines its
chemical and physical properties, identifies key suppliers for research-grade material, and
presents its relevance in scientific applications.

Introduction to (R)-Thiomalic Acid

(R)-thiomalic acid, also known as (R)-2-mercaptosuccinic acid, is the (R)-enantiomer of
thiomalic acid. It is a dicarboxylic acid containing a thiol group, rendering it a versatile molecule
for chemical synthesis and biological studies. Its chirality makes it of particular interest in the
development of stereospecific pharmaceuticals and other bioactive molecules. The
corresponding CAS number for the racemic mixture of thiomalic acid is 70-49-5.

Properties of Thiomalic Acid (Racemic)

While specific data for the pure (R)-enantiomer is not always readily available from supplier
documentation, the properties of the racemic mixture provide a general reference.
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Property Value Source

Molecular Formula C4H604S [1112]

Molecular Weight 150.15 g/mol [1][2]
White to off-white crystalline

Appearance [11[2]
powder

Melting Point 155-157 °C [2]

B Soluble in water, alcohol, and

Solubility [2]
acetone.
Typically 299% for research

Purity ypiealy [2]

grade

Suppliers of Research-Grade (R)-Thiomalic Acid

Obtaining the specific (R)-enantiomer is critical for stereospecific research. Researchers should
explicitly request (R)-thiomalic acid and verify the CAS number when ordering. The CAS
number for the (2R)-isomer has been identified as 20182-99-4. While many suppliers list
"thiomalic acid," the following are potential sources for the specific enantiomer, and direct
inquiry is recommended:

Sigma-Aldrich (Merck)

Thermo Fisher Scientific (Alfa Aesar)

TCIl Chemicals

Santa Cruz Biotechnology

Cayman Chemical

It is imperative to request a Certificate of Analysis (CoA) from the supplier to confirm the
enantiomeric purity and other quality specifications.

Applications in Research and Development
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(R)-thiomalic acid serves as a valuable intermediate and chiral building block in several areas
of research:

o Asymmetric Synthesis: Its defined stereochemistry is leveraged in the synthesis of complex
chiral molecules, including active pharmaceutical ingredients (APIs).

o Nanomaterial Functionalization: The thiol group provides a strong anchor for binding to gold
and other noble metal surfaces, enabling the creation of chiral-functionalized nanopatrticles
for applications in catalysis and sensing.

» Bioconjugation: The carboxylic acid and thiol moieties can be selectively functionalized to
link (R)-thiomalic acid to biomolecules, such as proteins and peptides, for various
biomedical applications.

Experimental Considerations
Handling and Storage

(R)-thiomalic acid is a stable compound but should be handled with appropriate personal
protective equipment, including gloves and safety glasses. It is advisable to work in a well-
ventilated area. Store the compound in a cool, dry place away from oxidizing agents.

Logical Workflow for Procurement and Use

The following diagram illustrates a logical workflow for researchers intending to use (R)-
thiomalic acid in their experiments.
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Procurement and Research Workflow for (R)-Thiomalic Acid
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This guide serves as a foundational resource for researchers working with (R)-thiomalic acid.
Due to the limited availability of detailed public information on specific experimental protocols
and signaling pathways for this particular enantiomer, researchers are encouraged to consult
scientific literature for applications relevant to their field of study. Always refer to the Safety
Data Sheet (SDS) provided by the supplier for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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